82-35-9

1,5-Dinitroanthraquinone

In Stock

• CAS RN:
• 82-35-9

• Formula:
• C14H6N2O6

• InChI:
• InChI=1S/C14H6N2O6/c17-13-7-3-1-5-9(15(19)20)11(7)14(18)8-4-2-6-10(12(8)13)16(21)22/h1-6H

• InChIKey:
• XVMVHWDCRFNPQR-UHFFFAOYSA-N

• 1,5-Dinitroanthraquinone is formed as one of the products during the nitration of anthraquinone.
  
  

Pyridinium, 1,1'-(1,2-ethanediyl)bis-, dibromide

In Stock

• CAS RN:
• 882-35-9

• Formula:
• C12H14Br2N2

• InChI:
• InChI=1S/C12H14N2.2BrH/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;;/h1-10H,11-12H2;2*1H/q+2;;/p-2

• InChIKey:
• DMEHMWWKTXHHMO-UHFFFAOYSA-L

• Pyridinium, 1,1'-(1,2-ethanediyl)bis-, dibromide is a useful research compound. Its molecular formula is C12H14Br2N2 and its molecular weight is 346.06 g/mol. The purity is usually 95%.

Isoquercetin

In Stock

• CAS RN:
• 482-35-9

• Formula:
• C21H20O12

• InChI:
• InChI=1S/C21H20O12/c22-6-13-15(27)17(29)18(30)21(32-13)33-20-16(28)14-11(26)4-8(23)5-12(14)31-19(20)7-1-2-9(24)10(25)3-7/h1-5,13,15,17-18,21-27,29-30H,6H2/t13-,15-,17+,18-,21?/m1/s1

• InChIKey:
• OVSQVDMCBVZWGM-CAWYGJOUSA-N

• Isoquercetin is a flavonoid that has been isolated from A. venetum and has diverse biological activities, including antiviral, anti-apoptotic, and neuroprotective properties. It reduces viral titers of H5N1 influenza isolates by 79.66% in a plaque assay when used at a concentration of 1 ng/ml. It inhibits apoptosis, increases cell viability, and decreases the level of reactive oxygen species (ROS) in an oxygen-glucose deprivation/reoxygenation assay when used at concentrations of 25, 50, and 100 µg/ml in primary rat hippocampal neurons and decreases TNF-α-induced cell death in primary mouse hepatocytes (IC50 = 37.5 µM). Isoquercetin (50 mg/kg) is neuroprotective in a rat model of middle cerebral artery occlusion (MCAO), reducing infarct volume and neurological symptoms, as well as increasing hippocampal expression of Nrf2 and phosphorylation of ERK1/2.2
  Quercetin-3-O-gl...

5-Amino-1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carbonitrile

In Stock

• CAS RN:
• 76982-35-9

• Formula:
• C11H9BrN4

• InChI:
• InChI=1S/C11H9BrN4/c1-7-10(6-13)11(14)16(15-7)9-4-2-8(12)3-5-9/h2-5H,14H2,1H3

• InChIKey:
• XNXAHPLZAJJVMJ-UHFFFAOYSA-N

• 5-Amino-1-(4-bromophenyl)-3-methyl-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H9BrN4 and its molecular weight is 277.12 g/mol. The purity is usually 95%.

3-(3-Nitrophenoxy)propan-1-ol

Usually In Stock

• CAS RN:
• 63082-35-9

• Formula:
• C9H11NO4

• InChI:
• InChI=1S/C9H11NO4/c11-5-2-6-14-9-4-1-3-8(7-9)10(12)13/h1,3-4,7,11H,2,5-6H2

• InChIKey:
• UVYNMBARDDNRRR-UHFFFAOYSA-N

• 3-(3-Nitrophenoxy)propan-1-ol is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.

2-(2,4-Dimethylthiazol-5-yl)acetonitrile

Usually In Stock

• CAS RN:
• 50382-35-9

• Formula:
• C7H8N2S

• InChI:
• InChI=1S/C7H8N2S/c1-5-7(3-4-8)10-6(2)9-5/h3H2,1-2H3

• InChIKey:
• SIYOYGXOPJUZAG-UHFFFAOYSA-N

• 2-(2,4-Dimethylthiazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C7H8N2S and its molecular weight is 152.22 g/mol. The purity is usually 95%.

4-Acetyl-2-chlorobenzoic acid

In Stock

• CAS RN:
• 115382-35-9

• Formula:
• C9H7ClO3

• InChI:
• InChI=1S/C9H7ClO3/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-4H,1H3,(H,12,13)

• InChIKey:
• KASJLCWKGSURCV-UHFFFAOYSA-N

• 4-Acetyl-2-chlorobenzoic acid is a useful research compound. Its molecular formula is C9H7ClO3 and its molecular weight is 198.6 g/mol. The purity is usually 95%.

N-(4-Cyanophenyl)-4-formylbenzamide

• CAS RN:
• 364082-35-9

• Formula:
• C15H10N2O2

• InChI:
• InChI=1S/C15H10N2O2/c16-9-11-3-7-14(8-4-11)17-15(19)13-5-1-12(10-18)2-6-13/h1-8,10H,(H,17,19)

• InChIKey:
• KQOBKCAZVSNZKX-UHFFFAOYSA-N

• N-(4-Cyanophenyl)-4-formylbenzamide is a useful research compound. Its molecular formula is C15H10N2O2 and its molecular weight is 250.25 g/mol. The purity is usually 95%.

N-(3-(5-(3-nitrophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-35-9

• Formula:
• C23H22N4O6S2

• InChI:
• InChI=1S/C23H22N4O6S2/c1-16-9-11-21(12-10-16)35(32,33)26-23(18-6-4-8-20(14-18)27(28)29)15-22(24-26)17-5-3-7-19(13-17)25-34(2,30)31/h3-14,23,25H,15H2,1-2H3

• InChIKey:
• LWXROPFWZRSMNR-UHFFFAOYSA-N

• N-(3-(5-(3-nitrophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22N4O6S2 and its molecular weight is 514.57. The purity is usually 95%.

1-methyl-1H-indol-6-amine hydrochloride

In Stock

• CAS RN:
• 856782-35-9

• Formula:
• C9H11ClN2

• InChI:
• InChI=1S/C9H10N2.ClH/c1-11-5-4-7-2-3-8(10)6-9(7)11;/h2-6H,10H2,1H3;1H

• InChIKey:
• NKDOUVHMIPLZFP-UHFFFAOYSA-N

• 1-methyl-1H-indol-6-amine hydrochloride is a useful research compound. Its molecular formula is C9H11ClN2 and its molecular weight is 182.65. The purity is usually 95%.

5-Ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol

In Stock

• CAS RN:
• 877782-35-9

• Formula:
• C19H18N2O4

• InChI:
• InChI=1S/C19H18N2O4/c1-3-24-13-8-9-14(15(22)10-13)19-18(11-20-12-21-19)25-17-7-5-4-6-16(17)23-2/h4-12,22H,3H2,1-2H3

• InChIKey:
• TUFYGOHOTZRJCG-UHFFFAOYSA-N

• 5-Ethoxy-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.

(S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine

In Stock

• CAS RN:
• 144282-35-9

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c14-12-9-15(10-13(12)6-7-13)8-11-4-2-1-3-5-11/h1-5,12H,6-10,14H2/t12-/m1/s1

• InChIKey:
• PGEGEJNTABPWJH-GFCCVEGCSA-N

• (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.

3,4-Dichloro-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-35-9

• Formula:
• C18H17Cl2NOS

• InChI:
• InChI=1S/C18H17Cl2NOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• KKTNOVUDJXSWPJ-UHFFFAOYSA-N

• 3,4-Dichloro-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NOS and its molecular weight is 366.3 g/mol. The purity is usually 95%.

4-(3,4-dichlorophenyl)-N-1H-indazol-5-yl-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide

• CAS RN:
• 864082-35-9

• Formula:
• C20H16Cl2N4O2

• InChI:
• InChI=1S/C20H16Cl2N4O2/c1-10-19(20(28)25-13-3-5-17-12(6-13)9-23-26-17)14(8-18(27)24-10)11-2-4-15(21)16(22)7-11/h2-7,9,14H,8H2,1H3,(H,23,26)(H,24,27)(H,25,28)

• InChIKey:
• RHTXWIKPNGROHZ-UHFFFAOYSA-N

• GSK299115A is a G-Protein-Coupled Receptor Kinase 2 (GRK2) Inhibitor (GRK2 inhibitor). G-protein-coupled receptor kinase 2 (GRK2) is a G-protein-coupled receptor kinase that is ubiquitously expressed in many tissues and regulates various intracellular mechanisms. GRK2 plays an important role in the maintenance of heart structure and function;  thus, this kinase is involved in many cardiovascular diseases.

Ethyl 2-((2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoropyrimidin-4-yl)thio)acetate

In Stock

• CAS RN:
• 1823182-35-9

• Formula:
• C14H10ClF4N3O2S

• InChI:
• InChI=1S/C14H10ClF4N3O2S/c1-2-24-10(23)6-25-13-9(16)5-21-12(22-13)11-8(15)3-7(4-20-11)14(17,18)19/h3-5H,2,6H2,1H3

• InChIKey:
• AJNXTGVOCZFDJA-UHFFFAOYSA-N

• Ethyl 2-((2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoropyrimidin-4-yl)thio)acetate is a useful research compound. Its molecular formula is C14H10ClF4N3O2S and its molecular weight is 395.8 g/mol. The purity is usually 95%.

N-benzyl-2-((2-methylquinazolin-4-yl)oxy)acetamide

In Stock

• CAS RN:
• 1116082-35-9

• Formula:
• C18H17N3O2

• InChI:
• InChI=1S/C18H17N3O2/c1-13-20-16-10-6-5-9-15(16)18(21-13)23-12-17(22)19-11-14-7-3-2-4-8-14/h2-10H,11-12H2,1H3,(H,19,22)

• InChIKey:
• RGIYYJYDGYBEGR-UHFFFAOYSA-N

• N-benzyl-2-((2-methylquinazolin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.

2-(4-chlorophenoxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797082-35-9

• Formula:
• C16H19ClN4O2

• InChI:
• InChI=1S/C16H19ClN4O2/c1-11-8-13(20-16(19-11)21(2)3)9-18-15(22)10-23-14-6-4-12(17)5-7-14/h4-8H,9-10H2,1-3H3,(H,18,22)

• InChIKey:
• ZQZQLXJUDVMWNQ-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H19ClN4O2 and its molecular weight is 334.8. The purity is usually 95%.

N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide

In Stock

• CAS RN:
• 1797282-35-9

• Formula:
• C21H15F3N2O4S

• InChI:
• InChI=1S/C21H15F3N2O4S/c22-21(23,24)30-15-8-6-14(7-9-15)26-20(29)19(28)25-12-16-10-11-17(31-16)18(27)13-4-2-1-3-5-13/h1-11H,12H2,(H,25,28)(H,26,29)

• InChIKey:
• BNBJPHUNMYHPSO-UHFFFAOYSA-N

• N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H15F3N2O4S and its molecular weight is 448.42. The purity is usually 95%.

3-Methoxyazetidine-1-carbonyl chloride

In Stock

• CAS RN:
• 1849382-35-9

• Formula:
• C5H8ClNO2

• InChI:
• InChI=1S/C5H8ClNO2/c1-9-4-2-7(3-4)5(6)8/h4H,2-3H2,1H3

• InChIKey:
• KAHMVCPHJREBGK-UHFFFAOYSA-N

• 3-Methoxyazetidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C5H8ClNO2 and its molecular weight is 149.57. The purity is usually 95%.

6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile

In Stock

• CAS RN:
• 2060482-35-9

• Formula:
• C10H7N3

• InChI:
• InChI=1S/C10H7N3/c11-7-8-3-1-4-10(13-8)9-5-2-6-12-9/h1-6,12H

• InChIKey:
• PBUHHPOPTVGGMY-UHFFFAOYSA-N

• 6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.187. The purity is usually 95%.